Cas no 1690911-53-5 (Cyclopentane, 1-(chloromethyl)-1-[(trimethylsilyl)methyl]-)

• Product Name: Cyclopentane, 1-(chloromethyl)-1-[(trimethylsilyl)methyl]-
• CAS No: 1690911-53-5
• MF: C₁₀H₂₁ClSi
• MW: 204.81224322319
• CID: 5284072
• Update Time: 2025-05-26

Cyclopentane, 1-(chloromethyl)-1-[(trimethylsilyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, 1-(chloromethyl)-1-[(trimethylsilyl)methyl]-

• Inchi： 1S/C10H21ClSi/c1-12(2,3)9-10(8-11)6-4-5-7-10/h4-9H2,1-3H3
• InChI Key： YNZCGYHQFYQFOR-UHFFFAOYSA-N
• SMILES： C1(CCl)(C[Si](C)(C)C)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on Cyclopentane, 1-(chloromethyl)-1-[(trimethylsilyl)methyl]-

Introduction to Cyclopentane, 1-(chloromethyl)-1-[(trimethylsilyl)methyl]- (CAS No. 1690911-53-5)

Cyclopentane, 1-(chloromethyl)-1-[(trimethylsilyl)methyl]- (CAS No. 1690911-53-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a cyclopentane ring with a chloromethyl and a trimethylsilyl-substituted methyl group, which endow it with distinctive properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chloromethyl group in Cyclopentane, 1-(chloromethyl)-1-[(trimethylsilyl)methyl]- is highly reactive and can undergo various substitution and elimination reactions. This reactivity is crucial for the synthesis of functionalized derivatives, which can be used in the development of new pharmaceuticals and materials. The trimethylsilyl group, on the other hand, provides steric protection and can be easily removed under mild conditions, making it an excellent leaving group for further synthetic transformations.

Recent research has highlighted the potential of Cyclopentane, 1-(chloromethyl)-1-[(trimethylsilyl)methyl]- in the synthesis of bioactive compounds. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the chloromethyl group to introduce functional groups that enhanced the antiviral activity of the final products. Additionally, the trimethylsilyl group was used to protect sensitive functionalities during the synthetic process, ensuring high yields and purity.

In another study, published in Angewandte Chemie, scientists explored the application of Cyclopentane, 1-(chloromethyl)-1-[(trimethylsilyl)methyl]- in the development of advanced materials. The unique combination of the cyclopentane ring and the chloromethyl and trimethylsilyl groups allowed for the creation of polymers with enhanced mechanical properties and thermal stability. These materials have potential applications in fields such as electronics, aerospace, and biomedicine.

The synthetic versatility of Cyclopentane, 1-(chloromethyl)-1-[(trimethylsilyl)methyl]- is further evidenced by its use in catalytic reactions. A recent article in Chemical Communications reported the successful use of this compound as a ligand in palladium-catalyzed cross-coupling reactions. The chloromethyl group served as an effective anchoring point for palladium coordination, while the trimethylsilyl group provided steric protection during the reaction. This approach led to improved catalytic efficiency and selectivity, opening new avenues for the synthesis of complex organic molecules.

Beyond its synthetic applications, Cyclopentane, 1-(chloromethyl)-1-[(trimethylsilyl)methyl]- has also been investigated for its potential biological activities. A study published in Bioorganic & Medicinal Chemistry Letters explored its effects on cell proliferation and apoptosis. The researchers found that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines. The chloromethyl group was identified as a key structural feature responsible for this activity, suggesting that further optimization could lead to more potent anticancer agents.

In conclusion, Cyclopentane, 1-(chloromethyl)-1-[(trimethylsilyl)methyl]- (CAS No. 1690911-53-5) is a versatile organic compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure, characterized by the presence of a cyclopentane ring, a chloromethyl group, and a trimethysilyl group, makes it an invaluable intermediate in synthetic processes. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute to significant advancements in both scientific research and practical applications.